2-(4-Methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid

• IUPAC Name: 2-(4-methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8N4O2/c1-13-5-11-12-8(13)7-6(9(14)15)3-2-4-10-7/h2-5H,1H3,(H,14,15)
• InChI Key: SJTIRIPAISSJGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol

Description

“2-(4-Methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid” is a heterocyclic compound. It is part of the triazole family, which are nitrogenous heterocyclic moieties with a molecular formula of C2H3N3. Triazole compounds, including this one, are known for their ability to bind in biological systems with a variety of enzymes and receptors, showing versatile biological activities.

Synthesis Analysis

The synthesis of “2-(4-Methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid” involves complex chemical reactions. For instance, it has been used in the synthesis of mixed ligand coordination compounds together with bpy and CO. The yield of this compound was 4.68 g (43%).

Molecular Structure Analysis

The molecular structure of “2-(4-Methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid” has been established based on the results of elemental analysis, IR and NMR spectra, and X-ray diffraction studies. The 1H NMR (400 MHz, DMSO-d6) spectrum shows peaks at δ 8.63 (d, J = 4.1 Hz, 1H, Py-H6), 8.57 (s, 1H, Htr), 8.03 (d, J = 7.9 Hz, 1H, Py-H3), 7.88 (t, J = 7.7 Hz, 1H, Py-H4), 7.40 (dd, J = 6.7, 5.4 Hz, 1H, Py-H5), 3.94 (s, 3H, CH3) ppm.

Chemical Reactions Analysis

The chemical reactions involving “2-(4-Methyl-1,2,4-triazol-3-yl)pyridine-3-carboxylic acid” are complex and depend on the conditions. It has been found that this compound can provide both N1 and N4 for coordination with ruthenium.

Scientific Research Applications

Pharmacological Potentials

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Drug Discovery

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Organic Synthesis

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Polymer Chemistry

. They can be used as building blocks in the synthesis of polymers.

Supramolecular Chemistry

. They can form complexes with other molecules and have potential applications in the design of new materials.

Bioconjugation and Chemical Biology

. They can be used to modify biological molecules for study or therapeutic purposes.